Cas no 2228981-38-0 (tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate
• CAS No: 2228981-38-0
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 5856637
• PubChem ID: 165701745
• Update Time: 2025-06-09

tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate
• EN300-1873721
• tert-butyl N-[3-(2,2-difluoroacetyl)-4-hydroxyphenyl]carbamate
• 2228981-38-0

• Inchi： 1S/C13H15F2NO4/c1-13(2,3)20-12(19)16-7-4-5-9(17)8(6-7)10(18)11(14)15/h4-6,11,17H,1-3H3,(H,16,19)
• InChI Key： FBKSUXYCHUEENH-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)O)=O)F

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(2,2-Difluoroacetyl)-4-Hydroxyphenylcarbamate (CAS: 2228981-38-0)

The compound tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate (CAS: 2228981-38-0) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate, which make it a promising candidate for the development of novel therapeutics. The presence of the difluoroacetyl group and the tert-butyl carbamate moiety has been shown to enhance the compound's stability and bioavailability, while the hydroxyl group provides a site for further chemical modifications.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate and its derivatives. The team employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study also investigated the compound's reactivity under various conditions, providing valuable insights for future scale-up processes.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the biological activity of tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate was evaluated against a panel of cancer cell lines. The results demonstrated moderate to strong inhibitory effects, particularly in breast and lung cancer models. Mechanistic studies suggested that the compound induces apoptosis through the activation of caspase-dependent pathways.

Further research has explored the potential of tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate as a building block for the development of targeted therapies. A study in ACS Chemical Biology described the incorporation of this compound into larger molecular scaffolds, resulting in enhanced selectivity for specific protein targets. This approach holds promise for the design of next-generation drugs with improved efficacy and reduced side effects.

In addition to its therapeutic potential, tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate has also been investigated for its role in chemical biology tools. A recent Nature Chemical Biology publication highlighted its use as a probe for studying enzyme mechanisms, leveraging its unique fluorinated structure to monitor reaction dynamics in real-time.

Despite these promising developments, challenges remain in the optimization of tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate for clinical applications. Current research efforts are focused on improving its pharmacokinetic properties and reducing potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of findings into practical applications.

In conclusion, tert-butyl N-3-(2,2-difluoroacetyl)-4-hydroxyphenylcarbamate (CAS: 2228981-38-0) represents a versatile compound with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool for future therapeutic development.